3-((6-ethyl-7-hydroxy-3-(4-methylthiazol-2-yl)-4-oxo-4H-chromen-8-yl)methyl)-3,4,5,6-tetrahydro-1H-1,5-methanopyrido[1,2-a][1,5]diazocin-8(2H)-one

• IUPAC Name: 11-[[6-ethyl-7-hydroxy-3-(4-methyl-1,3-thiazol-2-yl)-4-oxochromen-8-yl]methyl]-7,11-diazatricyclo[7.3.1.02,7]trideca-2,4-dien-6-one
• InChI: InChI=1S/C27H27N3O4S/c1-3-17-8-19-25(33)21(27-28-15(2)14-35-27)13-34-26(19)20(24(17)32)12-29-9-16-7-18(11-29)22-5-4-6-23(31)30(22)10-16/h4-6,8,13-14,16,18,32H,3,7,9-12H2,1-2H3
• InChI Key: NGMQEYYXETZRSP-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(C(=C1O)CN3CC4CC(C3)C5=CC=CC(=O)N5C4)OC=C(C2=O)C6=NC(=CS6)C
• Molecular Formula: C27H27N3O4S
• Molecular Weight: 489.6 g/mol

Description

3-((6-ethyl-7-hydroxy-3-(4-methylthiazol-2-yl)-4-oxo-4H-chromen-8-yl)methyl)-3,4,5,6-tetrahydro-1H-1,5-methanopyrido[1,2-a][1,5]diazocin-8(2H)-one is a useful research compound. Its molecular formula is C27H27N3O4S and its molecular weight is 489.59. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactions

• Synthesis Process : The compound has been synthesized through a series of steps starting from intermediates such as 3-methoxyphenyl-2-butanone. The synthesis involves reactions like condensation with methylhydrazine and cyclization processes. These steps are crucial for creating the specific structure of the compound (Kametani et al., 1973).
• Chemical Reactions : The compound participates in various chemical reactions. For example, ethyl 2-oxo-3-(4-oxo-4Н-chromen-2-yl)propanoates react with specific reagents to form derivatives with diverse structural features, demonstrating the compound's reactivity and potential for creating diverse chemical structures (Vetyugova et al., 2018).

Medicinal Chemistry and Pharmacology

• Antimicrobial Activity : Derivatives of the compound have been investigated for their antimicrobial properties. For instance, compounds synthesized from similar chemical structures showed promising antibacterial and antifungal activities, indicating potential medicinal applications (Čačić et al., 2006).
• Potential in Drug Development : The compound's structural versatility makes it a candidate for drug development. The ability to form various derivatives with different biological activities suggests its potential utility in creating new pharmaceutical agents (Shah et al., 2016).

Bioactivity and Therapeutic Potential

• Antioxidant Properties : Some derivatives of the compound have shown antioxidant activities, highlighting its potential use in addressing oxidative stress-related conditions (Joy & Chakraborty, 2017).
• Anti-Inflammatory Applications : The compound's derivatives have demonstrated anti-inflammatory properties, suggesting possible therapeutic applications in conditions involving inflammation (Joy & Chakraborty, 2017).